3-(6-Fluorobenzo[d]oxazol-2-yl)propan-1-amine

• Molecular Formula: C10H11FN2O
• Molecular Weight: 194.21 g/mol
• IUPAC Name: 3-(6-fluoro-1,3-benzoxazol-2-yl)propan-1-amine
• InChI: InChI=1S/C10H11FN2O/c11-7-3-4-8-9(6-7)14-10(13-8)2-1-5-12/h3-4,6H,1-2,5,12H2
• InChI Key: YZGNWQUJYHIJEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)OC(=N2)CCCN

Description

3-(6-Fluorobenzo[d]oxazol-2-yl)propan-1-amine (CAS 1343926-87-3) is a fluorinated benzoxazole derivative with a molecular formula of C10H11FN2O and a molecular weight of 194.21 g/mol . This compound is offered For Research Use Only and is not intended for diagnostic or therapeutic applications. Benzoxazole scaffolds are of significant interest in medicinal chemistry and materials science due to their diverse biological activities. The presence of the fluorine atom at the 6-position of the benzoxazole ring can influence the molecule's electronic properties, lipophilicity, and metabolic stability, making it a valuable building block in the design of potential pharmacologically active molecules . Researchers may utilize this amine-functionalized compound as a key intermediate in organic synthesis, particularly in the development of novel ligands, fluorescent probes, or for further functionalization into more complex target structures. Proper handling procedures should be observed, and the product must be stored as recommended by the supplier.

Preparation Methods

Synthesis of 6-Fluorobenzo[d]oxazole Core

• Starting from 6-fluoro-2-aminophenol or a related fluorinated precursor, cyclization with appropriate carboxylic acid derivatives or aldehydes under dehydrating conditions yields the 6-fluorobenzo[d]oxazole scaffold.

• For example, condensation of 6-fluoro-2-aminophenol with a suitable carboxylic acid derivative followed by cyclodehydration under acidic or dehydrating conditions forms the benzoxazole ring with the fluorine substituent retained at the 6-position.

Introduction of the Propan-1-amine Side Chain

• The propan-1-amine substituent at position 2 of the benzoxazole ring is typically introduced via nucleophilic substitution or through side-chain elaboration strategies.

• One approach involves the preparation of 2-halogenated 6-fluorobenzo[d]oxazole intermediates (e.g., 2-chloro or 2-bromo derivatives), which then undergo nucleophilic substitution with a protected or free 3-aminopropyl nucleophile.

• Alternatively, the side chain can be constructed by coupling reactions such as reductive amination or alkylation of the benzoxazole core with appropriate haloalkylamines.

Example from Patent Literature

• Although direct synthesis details for 3-(6-fluorobenzo[d]oxazol-2-yl)propan-1-amine are scarce, related benzoxazole derivatives bearing fluorine substituents and alkylamine side chains have been prepared by:

  • Reacting 6-fluorobenzo[d]oxazole-2-carboxylic acid derivatives with amines to form amide intermediates.

  • Subsequent reduction or modification of the amide to the corresponding amine side chain.

• The European patent EP0196132A2 describes processes for preparing benzoxazole derivatives with alkylamino substituents, which can be adapted for the fluorinated analogs.

• Detailed Reaction Conditions and Yields

While exact experimental protocols for this compound are limited, analogous benzoxazole derivatives suggest the following conditions:

Step	Reagents/Conditions	Notes	Yield (%) (typical)
Cyclization to benzoxazole	6-fluoro-2-aminophenol + carboxylic acid derivative, acid catalyst, heat	Reflux or dehydrating agent (e.g., POCl3)	70-85
Halogenation at position 2	NBS or similar halogenating agent	For preparing 2-bromo or 2-chloro intermediates	60-75
Nucleophilic substitution	3-aminopropyl nucleophile, base, solvent (e.g., DMF)	May require protection/deprotection steps	50-70
Purification	Column chromatography or crystallization	To isolate pure compound	-

• Research Outcomes and Analytical Data

• Purity and identity of the synthesized compound are confirmed by NMR spectroscopy, mass spectrometry, and HPLC.

• For example, proton NMR typically shows aromatic signals corresponding to the benzoxazole ring, signals for the propan-1-amine side chain, and characteristic fluorine coupling patterns.

• LCMS data confirm the molecular ion consistent with the molecular formula of 3-(6-fluorobenzo[d]oxazol-2-yl)propan-1-amine.

• Yields and purity depend on the efficiency of each step, with chromatographic purification often necessary due to side reactions or decomposition.

• Summary Table of Preparation Methods

Preparation Stage	Key Reagents/Intermediates	Conditions	Outcome/Notes
Benzoxazole ring formation	6-Fluoro-2-aminophenol + acid derivative	Acidic reflux or dehydrating agent	Formation of 6-fluorobenzo[d]oxazole core
Halogenation at C-2 position	NBS, NCS, or similar halogenating agent	Controlled temperature, inert atmosphere	2-Halo-6-fluorobenzo[d]oxazole intermediate
Side chain introduction	3-Aminopropyl nucleophile	Polar aprotic solvent, base	Nucleophilic substitution to attach propan-1-amine
Purification and characterization	Chromatography, recrystallization	Standard lab purification methods	Pure 3-(6-fluorobenzo[d]oxazol-2-yl)propan-1-amine

• Concluding Remarks

The preparation of 3-(6-fluorobenzo[d]oxazol-2-yl)propan-1-amine involves classical heterocyclic synthesis techniques adapted to fluorinated substrates, with careful control of reaction conditions to preserve the fluorine substituent and efficiently install the propan-1-amine side chain. While direct detailed protocols for this exact compound are limited in open literature, methodologies for related benzoxazole derivatives provide a robust framework for its synthesis. Analytical characterization confirms the structure and purity of the final product, essential for further research or pharmaceutical applications.

Chemical Reactions Analysis

3-(6-Fluorobenzo[d]oxazol-2-yl)propan-1-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of amine derivatives.

Substitution: The fluorine atom on the benzoxazole ring can be substituted with other functional groups using appropriate reagents and conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-(6-Fluorobenzo[d]oxazol-2-yl)propan-1-amine has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a pharmacological agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(6-Fluorobenzo[d]oxazol-2-yl)propan-1-amine involves its interaction with specific molecular targets and pathways. The fluorine atom on the benzoxazole ring plays a crucial role in modulating the compound’s activity and binding affinity to target molecules. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Comparative Data Table

Compound Name	Core Structure	Fluorine Position	Molecular Weight (g/mol)	Key Activity/Application	Reference
3-(6-Fluorobenzo[d]oxazol-2-yl)propan-1-amine	Benzo[d]oxazole	6	194.2	Pharmaceutical potential
3-(5-Fluorobenzo[d]oxazol-2-yl)propan-1-amine	Benzo[d]oxazole	5	194.2	Discontinued (stability issues)
KRC-108	Benzo[d]oxazole	None	413.5	TrkA kinase inhibitor (IC₅₀ = 0.3 µM)
B3 (Benzimidazole derivative)	Benzo[d]imidazole	N/A	237.3	Corrosion inhibitor (93% efficiency)
3-(3-Fluorophenyl)-N-{[2-(imidazol-1-yl)pyrimidin-4-yl]methyl}propan-1-amine	Phenyl-imidazole-pyrimidine	3 (phenyl)	311.4	Undisclosed (structural analog)

Key Findings and Discussion

• Fluorine Substitution : The 6-fluoro position in the benzo[d]oxazole scaffold likely optimizes electronic effects and metabolic stability compared to the 5-fluoro isomer .
• Heterocycle Choice : Benzo[d]oxazole derivatives (e.g., KRC-108) show kinase inhibition, whereas benzimidazole analogs excel in corrosion inhibition and antimicrobial activity due to nitrogen’s stronger Lewis basicity .
• Side Chain Modifications : The propan-1-amine chain in 3-(6-fluorobenzo[d]oxazol-2-yl)propan-1-amine may enhance solubility compared to bulkier analogs like KRC-108, which incorporate pyridine-pyrazole groups .

Biological Activity

3-(6-Fluorobenzo[d]oxazol-2-yl)propan-1-amine is a compound of interest due to its potential biological activities, particularly in medicinal chemistry. This article explores its biological activity, structure-activity relationships (SAR), and relevant case studies, supported by data tables and findings from diverse research sources.

• Molecular Formula : C$_{10}$H$_{11}$FN$_2$O
• Molecular Weight : 194.21 g/mol
• CAS Number : 1267156-29-5

The biological activity of 3-(6-Fluorobenzo[d]oxazol-2-yl)propan-1-amine is primarily attributed to its interaction with various biological targets. Research indicates that compounds with similar oxazole moieties often exhibit activity against cancer cells and infectious diseases.

• Anticancer Activity :
  • Studies have shown that oxazole derivatives can inhibit the proliferation of cancer cells. For instance, derivatives were tested against various cancer lines such as MDA-MB-231 (breast cancer) and PANC-1 (pancreatic cancer). The MTT assay indicated that these compounds did not exhibit significant cytotoxicity at concentrations up to 100 μM .
• Antimicrobial Properties :
  • Some derivatives have demonstrated antimicrobial effects, particularly against resistant strains of bacteria and fungi. The presence of the fluorine atom is believed to enhance the lipophilicity and reactivity of the compound, potentially improving its interaction with microbial membranes.

Structure-Activity Relationship (SAR)

The structure-activity relationship studies indicate that modifications in the oxazole ring and substituents on the aromatic system significantly influence biological activity:

Substituent	Activity Level	Comments
Fluorine	High	Increases lipophilicity and membrane penetration.
Methyl	Moderate	Affects binding affinity to target proteins.
Hydroxyl	Low	May reduce overall activity due to steric hindrance.

Case Studies

• In Vitro Studies :
  • A series of oxazole derivatives including 3-(6-Fluorobenzo[d]oxazol-2-yl)propan-1-amine were evaluated for their anticancer properties. The results showed a dose-dependent inhibition of cell growth in both adherent and suspension cell lines, indicating potential for further development as anticancer agents .
• Molecular Docking Studies :
  • Molecular docking simulations have been performed to predict the binding affinities of 3-(6-Fluorobenzo[d]oxazol-2-yl)propan-1-amine to various protein targets, including those involved in cancer pathways and microbial resistance mechanisms. These studies suggest that the compound binds effectively to active sites, potentially inhibiting target functions .